molecular formula C12H13N5O B8412697 5-Amino-4-cyano-3-(4-methoxy-benzylamino)-pyrazole

5-Amino-4-cyano-3-(4-methoxy-benzylamino)-pyrazole

Cat. No.: B8412697
M. Wt: 243.26 g/mol
InChI Key: VEUNMTXXMVAWET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Amino-4-cyano-3-(4-methoxy-benzylamino)-pyrazole is a useful research compound. Its molecular formula is C12H13N5O and its molecular weight is 243.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13N5O

Molecular Weight

243.26 g/mol

IUPAC Name

5-amino-3-[(4-methoxyphenyl)methylamino]-1H-pyrazole-4-carbonitrile

InChI

InChI=1S/C12H13N5O/c1-18-9-4-2-8(3-5-9)7-15-12-10(6-13)11(14)16-17-12/h2-5H,7H2,1H3,(H4,14,15,16,17)

InChI Key

VEUNMTXXMVAWET-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CNC2=NNC(=C2C#N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 15 g (57.8 mmol) of 2-cyano-3-(4-methoxy-benzylamino)-3-methylmercapto-acrylonitrile, 3.03 ml (61.1 mmol) of hydrazine hydrate and 40 ml of methanol is stirred for 1 hour at RT, heated under reflux for 2 hours and then concentrated by evaporation in vacuo. Recystallization of the residue from ethanol/hexane yields the title compound; m.p. 148-149° C.
Name
2-cyano-3-(4-methoxy-benzylamino)-3-methylmercapto-acrylonitrile
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
3.03 mL
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One

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